Cas no 14156-53-7 (2-Pyridinesulfonic acid, sodium salt)

• Product Name: 2-Pyridinesulfonic acid, sodium salt
• CAS No: 14156-53-7
• MF: C₅H₄NNaO₃S
• MW: 181.144930839539
• CID: 1304682
• PubChem ID: 23709276
• Update Time: 2025-04-20

2-Pyridinesulfonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonic acid, sodium salt
• NQFKJZVOGHJWTD-UHFFFAOYSA-M
• SCHEMBL9065047
• Sodium pyridine-2-sulfonate
• 14156-53-7
• Sodium 2-pyridinesulfonate

• Inchi： 1S/C5H5NO3S.Na/c7-10(8,9)5-3-1-2-4-6-5;/h1-4H,(H,7,8,9);/q;+1/p-1
• InChI Key： NQFKJZVOGHJWTD-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CN=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 180.98102
• Monoisotopic Mass: 180.98095845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 70.09